A porous metal–organic framework with a unique hendecahedron-shaped cage: structure and controlled drug release†
Dalton Transactions Pub Date: 2016-01-21 DOI: 10.1039/C5DT04379D
Abstract
A porous MOF constructed from a [Cu2(COO)4] secondary building unit, H3L (H3L = [1,1′;3′,1′′]terphenyl-4,5′,4′′-tricarboxylic acid), and pyrazine ligands features a unique hendecahedron cage-like cavity with good stability and a high BET surface area of 3235 m2 g−1, showing good controlled drug release property of ibuprofen over those of anethole and guaiacol.
Recommended Literature
- [1] Conference diary
- [2] Controlling the morphology of conductive PEDOT by in situ electropolymerization: from thin films to nanowires with variable electrical properties†
- [3] Surfactant-modified chemically reduced graphene oxide for electrochemical supercapacitors
- [4] A designer 32-electron superatomic CBe8H12 cluster: core–shell geometry, octacoordinate carbon, and cubic aromaticity†
- [5] Nanoparticles improved resveratrol brain delivery and its therapeutic efficacy against intracerebral hemorrhage†
- [6] Dielectric properties of ketones
- [7] On the existence of intramolecular one-electron Be–Be bonds†
- [8] Counterintuitive trends of the wetting behavior of ionic liquid-based electrolytes on modified lithium electrodes
- [9] Tailoring fluorescent strigolactones for in vivo investigations: a computational and experimental study†
- [10] Substituent controlled reactivity switch: selective synthesis of α-diazoalkylphosphonates or vinylphosphonates via nucleophilic substitution of alkyl bromides with Bestmann–Ohira reagent†
Journal Name：Dalton Transactions
Research Products
-
CAS no.: 110568-64-4
-
CAS no.: 174141-46-9
